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Compound of Interest

Compound Name: 2-(Methoxymethyl)furan

Cat. No.: B088890 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical reagents are paramount for ensuring a secure and

compliant work environment. This guide provides detailed, procedural instructions for the

proper disposal of 2-(Methoxymethyl)furan, a flammable furan derivative. Adherence to these

protocols is essential for mitigating risks, preventing environmental contamination, and

ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is critical to consult the specific Safety Data Sheet

(SDS) for 2-(Methoxymethyl)furan. Personnel handling this substance must be equipped with

appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[1][2]

Hand Protection: Use chemical-resistant gloves.[1][2]

Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[3]

Respiratory Protection: All handling should occur in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of vapors.[3][4]

Engineering Controls:
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Work in a well-ventilated laboratory, ideally within a chemical fume hood.[3]

Ensure that emergency eyewash stations and safety showers are readily accessible.[3]

Keep away from heat, sparks, open flames, and hot surfaces.[1][5][6] No smoking is

permitted in the handling area.[1][5][6]

Hazard Profile and Data
2-(Methoxymethyl)furan is classified as a hazardous substance. Below is a summary of its

key hazards based on available safety data.

Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Flammable liquids, Category 2
H225: Highly flammable liquid

and vapor.[1][5]

P210, P233, P240, P241,

P242, P243,

P303+P361+P353,

P370+P378, P403+P235,

P501[6]

Skin corrosion/irritation,

Category 2

H315: Causes skin irritation.[1]

[5]

P264, P280, P302+P352,

P332+P313, P362+P364[1]

Serious eye damage/eye

irritation, Category 2A

H319: Causes serious eye

irritation.[1][5]

P264, P280,

P305+P351+P338,

P337+P313[1]

Step-by-Step Disposal Protocol
The disposal of 2-(Methoxymethyl)furan must be managed as hazardous chemical waste.

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[1][3]

1. Waste Identification and Segregation:

Label a dedicated, leak-proof waste container as "Hazardous Waste: 2-
(Methoxymethyl)furan, Flammable Liquid".[7]
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Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office.[8]

2. Waste Collection:

Collect all waste containing 2-(Methoxymethyl)furan, including contaminated materials like

pipette tips and absorbent pads, in the designated hazardous waste container.[7]

The container must be kept securely closed at all times, except when adding waste.[7][9]

3. Storage of Chemical Waste:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be well-ventilated, away from sources of ignition, and separate from

incompatible materials.[9][10]

4. Peroxide Formation Potential:

As an ether and a furan derivative, 2-(Methoxymethyl)furan may form explosive peroxides

upon exposure to air and light over time.[7][8][9][10][11][12]

It is crucial to date the container upon receipt and upon opening.[9][11]

Opened containers should ideally be disposed of within six months.[9] If you encounter an

old or undated container, do not handle it and contact your EHS office immediately for

guidance.[7]

5. Spill Management:

In the event of a small spill, absorb the material with a non-flammable absorbent (e.g.,

vermiculite, dry sand).

Collect the contaminated absorbent material and place it in the designated hazardous waste

container.[8]

For large spills, evacuate the area and contact your institution's EHS office or emergency

response team.[11]
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6. Disposal of Empty Containers:

Empty containers that previously held 2-(Methoxymethyl)furan must be triple-rinsed with a

suitable solvent.[7][9]

The first rinsate must be collected and disposed of as hazardous waste.[7]

After thorough rinsing and air-drying, deface or remove the original label before disposing of

the container as regular solid waste.[7][9]

7. Professional Disposal:

Arrange for the collection of the hazardous waste by a licensed and certified hazardous

waste disposal company, as coordinated through your institution's EHS office.[3]

Provide the disposal company with a copy of the Safety Data Sheet for 2-
(Methoxymethyl)furan.

Disposal Workflow Diagram
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Caption: Disposal workflow for 2-(Methoxymethyl)furan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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